Cas no 933688-67-6 (5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine)

• Product Name: 5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine
• CAS No: 933688-67-6
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD09832137
• CID: 4660123
• PubChem ID: 55277027
• Update Time: 2024-03-01

5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine
• 4H-Pyrazolo[1,5-a][1,4]diazepine, 5,6,7,8-tetrahydro-

• MDL： MFCD09832137
• Inchi： 1S/C7H11N3/c1-3-8-6-7-2-4-9-10(7)5-1/h2,4,8H,1,3,5-6H2
• InChI Key： WBYKOBVKGFBQMM-UHFFFAOYSA-N
• SMILES： N12N=CC=C1CNCCC2

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines